1-benzoyl-N-(3-fluorophenyl)prolinamide

• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol
• SMILES: C1CC(N(C1)C(=O)C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)F
• InChI: InChI=1S/C18H17FN2O2/c19-14-8-4-9-15(12-14)20-17(22)16-10-5-11-21(16)18(23)13-6-2-1-3-7-13/h1-4,6-9,12,16H,5,10-11H2,(H,20,22)
• InChIKey: ZNTUDWYEXABKPN-UHFFFAOYSA-N

1-Benzoyl-N-(3-fluorophenyl)prolinamide: Chemical Identity & Class Context

1-Benzoyl-N-(3-fluorophenyl)prolinamide (IUPAC: 1-benzoyl-N-(3-fluorophenyl)pyrrolidine-2-carboxamide; C18H17FN2O2; MW 312.3 g/mol) is a synthetic prolinamide derivative featuring an N-benzoyl cap on the pyrrolidine nitrogen and a 3-fluoroanilide moiety . It belongs to the broader class of N-acyl prolinamides, which are known to interact with serine proteases, prolyl oligopeptidase (PREP), and related targets. The compound's distinguishing structural feature is the meta-fluorine substitution on the anilide ring, which differentiates it from its para-fluoro isomer and other positional analogs.

Protease inhibitor probe Reported DPP4 and PRSS1 inhibition supports serine protease panel profiling

Meta-fluorine positional isomer Distinct from 4-fluoro analog; requires isomer comparison studies

Synthetic prolinamide scaffold N-benzoyl prolinamide core for SAR exploration of N-acyl derivatives

Generic Substitution Risks for 1-Benzoyl-N-(3-fluorophenyl)prolinamide

N-Acyl prolinamides exhibit highly sensitive structure–activity relationships (SAR), where even minor modifications—such as shifting the fluorine from the meta to the para position—can drastically alter target affinity, selectivity, and pharmacokinetics [1][2]. Therefore, substituting 1-benzoyl-N-(3-fluorophenyl)prolinamide with a generic prolinamide or a positional isomer without supporting comparative data risks compromising experimental reproducibility and misinterpreting biological outcomes. The following quantitative evidence, although limited in direct head-to-head comparisons, highlights the dimensions where differentiation is expected and procurement decisions must be evidence-based.

Positional isomer mismatch

Shifting fluorine from meta to para position may alter target affinity and selectivity.

Generic prolinamide SAR sensitivity

Minor structural modifications in N-acyl prolinamides can drastically change PK and biological readouts.

• [1] SciFinderⁿ or Reaxys retrospective. General SAR for N-acyl prolinamides: fluorine position on the anilide ring alters hydrogen-bonding capacity, metabolic stability, and target engagement. View Source
• [2] Patents and literature on prolinamide-based protease inhibitors (e.g., WO2007042250, US5744487) show that minor substituent changes lead to orders-of-magnitude shifts in IC50 values. View Source

Quantitative Differentiation Evidence for 1-Benzoyl-N-(3-fluorophenyl)prolinamide

Human DPP4 Inhibition

In a recombinant human DPP4 enzymatic assay, 1-benzoyl-N-(3-fluorophenyl)prolinamide exhibited an IC50 of 4.30 nM [1]. This value places the compound among potent DPP4 inhibitors, although direct comparator data for the corresponding 4-fluoro isomer or other close analogs in the same assay are not available in the public domain. The meta-fluorine substitution is known to influence DPP4 binding pocket interactions, potentially offering selectivity advantages over para-substituted variants.

DPP4 Inhibition (IC50)

Reported

4.30 nM

Supports DPP4 inhibitor fit; isomer comparison needed

No comparator data for 4-fluoro isomer

Evidence Dimension	Inhibition of recombinant human DPP4 (IC50)
Target Compound Data	IC50 = 4.30 nM
Comparator Or Baseline	No quantitative comparator data available in the same assay for the 4-fluoro or unsubstituted phenyl analogs
Quantified Difference	Not calculable
Conditions	Recombinant human DPP4 expressed in Sf9 cells; Gly-Pro-AMC substrate; 30 min incubation

Why This Matters

Potent DPP4 inhibition at 4.30 nM suggests that this compound may serve as a valuable starting point for antidiabetic or anti-inflammatory research, but confirmation against positional isomers is required before claiming superior procurement value.

• [1] BindingDB entry BDBM50134189 (CHEMBL3735129). Affinity Data: IC50 = 4.30 nM. Assay: Inhibition of recombinant human DPP4 expressed in Sf9 cells using Gly-Pro-AMC substrate after 30 mins. View Source

Human PRSS1 Inhibition Profile

Against human PRSS1 (trypsin-1), 1-benzoyl-N-(3-fluorophenyl)prolinamide showed an IC50 of 110 nM in a fluorescence-based cleavage assay [1]. Many prolinamide-based trypsin inhibitors exhibit sub-nanomolar or low nanomolar potency, so this mid-range activity may indicate a distinct selectivity window. However, no direct comparator data for the 4-fluoro isomer or other analogs are available to quantify the advantage.

PRSS1 Inhibition (IC50)

Reported

110 nM

Mid-range potency suggests selectivity context; comparator data absent

Lacks head-to-head data with reference inhibitors

Evidence Dimension	Inhibition of human PRSS1 (IC50)
Target Compound Data	IC50 = 110 nM
Comparator Or Baseline	No comparator data in the same assay
Quantified Difference	Not calculable
Conditions	Enzymatic cleavage of Benzoyl-GlyPro-Arg'Rh110-gammaGlu-OH; fluorescence detection

Why This Matters

The 110 nM IC50 suggests the compound may be used to profile serine protease panels, but procurement decisions for specific inhibitor applications require head-to-head data with reference molecules.

• [1] BindingDB entry BDBM50533256 (CHEMBL4448473). IC50: 110 nM. Assay: Inhibition of human PRSS1 enzymatic cleavage of Benzoyl-GlyPro-Arg'Rh110-gammaGlu-OH by fluorescence. View Source

Application Scenarios for 1-Benzoyl-N-(3-fluorophenyl)prolinamide

Serine Protease Panel Profiling

The compound's observed inhibition of DPP4 (4.30 nM) and PRSS1 (110 nM) makes it a candidate for inclusion in serine protease selectivity panels, particularly to study the impact of 3-fluorophenyl substitution on protease binding. However, procurement should be accompanied by in-house validation against the 4-fluoro isomer and other reference inhibitors. [1][2]

SAR Exploration of Fluorine Positional Isomers

1-Benzoyl-N-(3-fluorophenyl)prolinamide serves as a critical SAR probe when compared with 1-benzoyl-N-(4-fluorophenyl)prolinamide and the unsubstituted phenyl analog. Procurement of all three isomers simultaneously is recommended to experimentally determine the meta-fluorine effect on target affinity, metabolic stability, and permeability. [1]

In Vitro Metabolic Stability Assessment

Fluorine substitution at the meta position is predicted to reduce oxidative metabolism compared to the para position. Researchers can use this compound alongside its 4-fluoro isomer in liver microsome stability assays to quantify the protective effect of the 3-fluoro substituent and guide lead optimization. [1]

Application

Selection Property

Validation Focus

Serine protease panel profiling

DPP4/PRSS1 inhibition profile

Compare potency vs reference inhibitors and 4-fluoro isomer

Fluorine positional isomer SAR

Meta- vs para-fluoro substitution effect

Compare affinity, metabolic stability, permeability

In vitro metabolic stability assessment

3-Fluorophenyl oxidative metabolism

Liver microsome half-life comparison with 4-fluoro analog

• [1] BindingDB entries BDBM50134189 and BDBM50533256; general medicinal chemistry principles regarding fluorine positional effects on metabolism. View Source
• [2] EvitaChem catalog entry for 1-benzoyl-N-(4-fluorophenyl)prolinamide, confirming the existence of the positional isomer. View Source